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Compound of Interest

Compound Name: AM6545

CAS No.: 1245626-05-4

Cat. No.: B570646

Get Quote

AM6545 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility of AM6545 and troubleshooting common issues

encountered during its use in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is AM6545?

AM6545 is a high-affinity and selective peripheral CB1 receptor antagonist with a Ki value of

approximately 1.7 to 3.3 nM.[1][2][3] It exhibits over 100-fold selectivity for CB1 over CB2

receptors.[1][3] As a neutral antagonist, it does not alter basal cAMP levels in transfected cells.

[4][5] Due to its limited brain penetration, it is investigated for its potential to treat obesity and

related metabolic disorders without the centrally-mediated side effects associated with earlier

CB1 antagonists.[4][6]

Q2: What are the primary recommended solvents for dissolving AM6545?
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Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are the primary recommended

solvents for preparing stock solutions of AM6545.[6][7]

Q3: What should I do if I observe precipitation when preparing my AM6545 solution?

If precipitation or phase separation occurs during the preparation of an AM6545 solution,

gentle heating and/or sonication can be used to aid dissolution.[2] It is also crucial to use newly

opened, anhydrous DMSO, as hygroscopic (water-absorbed) DMSO can significantly impact

the solubility of the compound.[2]

Q4: How should I store AM6545 stock solutions?

For long-term storage, it is recommended to store stock solutions at -80°C for up to 6 months.

For shorter periods, storage at -20°C for up to 1 month is acceptable.[2]

Troubleshooting Guide
Issue: Difficulty Dissolving AM6545 in Aqueous Buffers
Cause: AM6545 has poor solubility in aqueous solutions. Direct dissolution in buffers like PBS

is often challenging.

Solution:

Prepare a concentrated stock solution in an organic solvent first. DMSO or DMF are the

recommended primary solvents.[6][7]

For aqueous-based assays, a serial dilution approach is necessary. The final concentration

of the organic solvent in the aqueous medium should be kept to a minimum, typically below

1%, as higher concentrations can affect cellular assays.[8][9]

A co-solvent system can be employed for in vivo studies. A common formulation involves a

multi-solvent system such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[2]

Another option is 10% DMSO in 90% corn oil.[2]

Issue: Compound Crashes Out of Solution Upon Dilution
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Cause: This is a common issue when diluting a concentrated stock in an organic solvent into

an aqueous buffer where the compound has lower solubility.

Solution:

Lower the final concentration. The desired final concentration in the aqueous buffer may be

above the solubility limit of AM6545 in that medium.

Increase the percentage of co-solvent in the final solution, if the experimental system

permits. However, be mindful of potential solvent toxicity in cell-based assays.[8][9]

Use a surfactant. Formulations for in vivo use often include Tween-80 to improve solubility

and stability in aqueous environments.[2]

Quantitative Solubility Data

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

DMSO ≥ 100 mg/mL 179.71 mM [2]

DMSO 11.13 mg/mL 20 mM [1][3]

DMSO ≤ 10 mg/mL - [7]

DMF 10 mg/mL - [6]

DMSO:PBS (pH 7.2)

(1:2)
0.3 mg/mL - [6]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL 4.49 mM [2]

10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL 4.49 mM [2]

Note: The molecular weight of AM6545 is 556.46 g/mol .[1][3] Solubility values may vary

between batches due to factors such as hydration.
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Experimental Protocols
Preparation of a 20 mM DMSO Stock Solution

Weigh the required amount of AM6545 crystalline solid.

Calculate the volume of DMSO needed to achieve a 20 mM concentration. For example, for

1 mg of AM6545 (MW: 556.46), you would add 89.9 µL of DMSO.

Add the calculated volume of fresh, anhydrous DMSO to the solid AM6545.

Vortex or sonicate the solution until the solid is completely dissolved. Gentle warming may

be applied if necessary.

Preparation of a Dosing Solution for In Vivo Studies (Co-
solvent System)
This protocol is adapted from a formulation with a reported solubility of ≥ 2.5 mg/mL.[2]

Prepare a concentrated stock solution of AM6545 in DMSO (e.g., 25 mg/mL).

To prepare a 1 mL working solution, begin with 100 µL of the 25 mg/mL DMSO stock

solution.

Add 400 µL of PEG300 to the DMSO stock and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Finally, add 450 µL of saline to bring the total volume to 1 mL and mix well.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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